{1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid

• CAS No.: 64781-42-6
• Molecular Formula: C4H12N3O3P
• Molecular Weight: 181.13 g/mol
• IUPAC Name: 1-(hydrazinylmethylideneamino)propylphosphonic acid
• InChI: InChI=1S/C4H12N3O3P/c1-2-4(6-3-7-5)11(8,9)10/h3-4H,2,5H2,1H3,(H,6,7)(H2,8,9,10)
• InChI Key: RFXILWNKIHILRC-UHFFFAOYSA-N
• Canonical SMILES: CCC(N=CNN)P(=O)(O)O

Description

{1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid is a chemical compound that belongs to the class of organophosphorus compounds It is characterized by the presence of a hydrazinylmethylidene group attached to an amino propyl chain, which is further bonded to a phosphonic acid group

Preparation Methods

The synthesis of {1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid typically involves the reaction of hydrazine derivatives with phosphonic acid precursors under controlled conditions. The reaction conditions often include the use of solvents such as ethanol or methanol, and the process may require heating to facilitate the reaction. Industrial production methods may involve the use of continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

{1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where the hydrazinylmethylidene group can be replaced by other functional groups using appropriate reagents and conditions.

Common reagents used in these reactions include acids, bases, and various organic solvents. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

{1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain industrial processes.

Mechanism of Action

The mechanism of action of {1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid involves its interaction with specific molecular targets and pathways. The hydrazinylmethylidene group can form covalent bonds with target molecules, leading to the modulation of their activity. The phosphonic acid group can also interact with metal ions and enzymes, affecting their function. These interactions result in the compound’s observed biological and chemical effects.

Comparison with Similar Compounds

{1-[(Hydrazinylmethylidene)amino]propyl}phosphonic acid can be compared with other similar compounds, such as:

Phosphorylated formaldehyde derivatives: These compounds share the phosphonic acid group but differ in their structural framework.

Aminomethylphosphinoyl compounds: These compounds have similar functional groups but differ in their overall structure and reactivity.

Pyrazole derivatives: These compounds contain nitrogen atoms in a heterocyclic ring and exhibit different chemical properties.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties.